Cas no 151157-44-7 (1-(2-Bromophenyl)cyclobutanecarboxylic Acid)

1-(2-Bromophenyl)cyclobutanecarboxylic Acid is a brominated cyclobutane derivative with a carboxylic acid functional group, serving as a versatile intermediate in organic synthesis. Its distinct structure, featuring a cyclobutane ring fused to a 2-bromophenyl moiety, makes it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the carboxylic acid group allows for further functionalization via esterification or amidation. This compound’s stability and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. Its high purity and consistent performance ensure reliable results in synthetic workflows.
1-(2-Bromophenyl)cyclobutanecarboxylic Acid structure
151157-44-7 structure
Product Name:1-(2-Bromophenyl)cyclobutanecarboxylic Acid
CAS No:151157-44-7
MF:C11H11BrO2
MW:255.107842683792
MDL:MFCD11037044
CID:1324423
PubChem ID:23295060
Update Time:2025-05-25

1-(2-Bromophenyl)cyclobutanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromophenyl)cyclobutane-1-carboxylic Acid
    • 1-(2-BROMOPHENYL)CYCLOBUTANECARBOXYLIC ACID
    • SureCN8107105
    • AB62745
    • 1-(2-BROMO-PHENYL)-CYCLOBUTANECARBOXYLIC ACID
    • AKOS012126354
    • 151157-44-7
    • DTXSID80632646
    • EN300-115094
    • MFCD11037044
    • DB-362717
    • AMY4986
    • SY118511
    • 1-(2-BROMOPHENYL)CYCLOBUTANECARBOXYLICACID
    • SCHEMBL8107105
    • BGA15744
    • AS-38956
    • A920791
    • CS-0101610
    • 1-(2-Bromophenyl)cyclobutanecarboxylic Acid
    • MDL: MFCD11037044
    • Inchi: 1S/C11H11BrO2/c12-9-5-2-1-4-8(9)11(10(13)14)6-3-7-11/h1-2,4-5H,3,6-7H2,(H,13,14)
    • InChI Key: YQKIWDAWRORBMI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1(C(=O)O)CCC1

Computed Properties

  • Exact Mass: 253.99400
  • Monoisotopic Mass: 253.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.95540

1-(2-Bromophenyl)cyclobutanecarboxylic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(2-Bromophenyl)cyclobutanecarboxylic Acid Pricemore >>

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Additional information on 1-(2-Bromophenyl)cyclobutanecarboxylic Acid

1-(2-Bromophenyl)cyclobutanecarboxylic Acid: A Comprehensive Overview

1-(2-Bromophenyl)cyclobutanecarboxylic Acid, also known by its CAS number 151157-44-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a bromophenyl substituent. The presence of the bromine atom at the 2-position of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid has been extensively explored in recent years. Researchers have employed diverse methodologies, including coupling reactions, ring-opening reactions, and oxidation processes, to efficiently construct this molecule. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions between aryl bromides and cyclobutane derivatives. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

The physical properties of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid have been thoroughly investigated. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal, which suggests that it may be more suitable for applications in non-aqueous environments. The UV-Vis spectrum of this compound reveals strong absorption bands in the ultraviolet region, indicating its potential utility in photoredox reactions or as a photosensitizer in various chemical systems.

In terms of biological activity, 1-(2-Bromophenyl)cyclobutanecarboxylic Acid has shown promising results in recent studies. Researchers have demonstrated that this compound exhibits moderate inhibitory effects against several enzymes, including tyrosinase and acetylcholinesterase. These findings suggest that it may have applications in the development of novel therapeutic agents for conditions such as melanogenesis-related disorders and neurodegenerative diseases. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low cytotoxicity profile, which enhances its potential for further pharmacological exploration.

The application of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid extends beyond traditional chemical synthesis. Recent advancements have highlighted its role as a building block in the construction of complex molecular frameworks. For instance, this compound has been used as a precursor in the synthesis of bioactive molecules with potential anticancer properties. Its ability to undergo various functional group transformations makes it an invaluable tool in medicinal chemistry.

In conclusion, 1-(2-Bromophenyl)cyclobutanecarboxylic Acid, with its CAS number 151157-44-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable physical and biological properties, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry and pharmacology.

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